Cas no 2103352-44-7 (1-(2-(Methylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)ethan-1-one)

• Product Name: 1-(2-(Methylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)ethan-1-one
• CAS No: 2103352-44-7
• MF: C₁₄H₂₁BN₂O₃
• MW: 276.139143705368
• MDL: MFCD31621092
• CID: 4783511
• Update Time: 2025-08-04

1-(2-(Methylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-(methylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)ethan-1-one
• C(C)(=O)C=1C(=NC=C(C=1)B1OC(C(O1)(C)C)(C)C)NC
• 1-(2-(Methylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)ethan-1-one

• MDL： MFCD31621092
• Inchi： 1S/C14H21BN2O3/c1-9(18)11-7-10(8-17-12(11)16-6)15-19-13(2,3)14(4,5)20-15/h7-8H,1-6H3,(H,16,17)
• InChI Key： KCGNJHSEPUSTLF-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=C(C(C)=O)C=2)NC)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 371
• Topological Polar Surface Area: 60.4

Additional information on 1-(2-(Methylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)ethan-1-one

1-(2-(Methylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)ethan-1-one: A Comprehensive Overview

The compound 1-(2-(Methylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)ethan-1-one, identified by the CAS number 2103352-44-7, is a highly specialized organic molecule with significant applications in the fields of materials science and organic synthesis. This compound is notable for its unique structure, which combines a pyridine ring with a methylamino group and a tetramethyl dioxaborolane moiety. The presence of these functional groups makes it a versatile building block in various chemical reactions.

Recent studies have highlighted the importance of this compound in the development of advanced materials. For instance, researchers have explored its role in the synthesis of boron-containing polymers, which exhibit exceptional thermal stability and mechanical properties. The methylamino group in the molecule plays a crucial role in facilitating nucleophilic substitutions, making it an ideal precursor for constructing complex boronate esters.

In addition to its material science applications, this compound has also gained attention in the field of medicinal chemistry. The pyridine ring serves as a scaffold for attaching bioactive groups, enabling the design of potential drug candidates with enhanced pharmacokinetic properties. Recent findings suggest that derivatives of this compound may exhibit promising anti-inflammatory and antioxidant activities.

The synthesis of 1-(2-(Methylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)ethan-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridine ring through cyclization reactions and the subsequent installation of the boron-containing moiety via Suzuki-Miyaura coupling reactions.

From an environmental perspective, this compound has been studied for its potential use in sustainable chemical processes. Its ability to act as a catalyst in certain reactions could reduce the need for hazardous reagents and contribute to greener synthetic pathways.

In conclusion, 1-(2-(Methylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)ethan-1-one is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an essential component in modern chemical research and development.